Tert-butyl 3-(1,3-dioxoisoindolin-2-yl)propyl(isopropyl)carbamate

• IUPAC Name: tert-butyl N-[3-(1,3-dioxoisoindol-2-yl)propyl]-N-propan-2-ylcarbamate
• InChI: InChI=1S/C19H26N2O4/c1-13(2)20(18(24)25-19(3,4)5)11-8-12-21-16(22)14-9-6-7-10-15(14)17(21)23/h6-7,9-10,13H,8,11-12H2,1-5H3
• InChI Key: ZUDARYDIRNTIKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCCN1C(=O)C2=CC=CC=C2C1=O)C(=O)OC(C)(C)C
• Molecular Formula: C19H26N2O4
• Molecular Weight: 346.4 g/mol
• CAS No.: 1395492-52-0

Description

Tert-butyl 3-(1,3-dioxoisoindolin-2-yl)propyl(isopropyl)carbamate (TBDPI) is a synthetically produced compound that is used in various scientific research applications. It is an organic compound that has been used in the synthesis and study of biologically active compounds. TBDPI has been used in the synthesis of several drugs, including antifungal agents and antibiotics. TBDPI has also been used in the synthesis of several other compounds, such as polymers and dyes. TBDPI is a versatile compound that has a wide range of uses in the scientific research field.

Scientific Research Applications

Synthesis and Activity

• Tert-butyl 3-(1,3-dioxoisoindolin-2-yl)propyl(isopropyl)carbamate is explored in the synthesis of novel 1,3-disubstituted ureas and phenyl N-substituted carbamates, showing significant antiarrhythmic and hypotensive properties (Chalina, Chakarova, & Staneva, 1998).

Structural Analysis

• This compound forms part of an isostructural family of compounds, linking via hydrogen and halogen bonds, important for understanding molecular interactions and crystal structures (Baillargeon et al., 2017).

Unnatural Amino Acid Derivatives

• It is used in the synthesis of Triazolylalanine analogues, demonstrating the potential in creating novel amino acid derivatives, which can be crucial in peptide and protein engineering (Patil & Luzzio, 2017).

Deprotection and Acylation Studies

• Studies on the deprotection and acylation of tert-butyl carbamate derivatives provide insights into their role in synthetic organic chemistry, particularly in the development of polyamide derivatives (Pak & Hesse, 1998).

Intermediate in Synthesis

• The compound serves as a critical intermediate in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, playing a key role in the synthesis of nucleotide analogues (Ober, Marsch, Harms, & Carell, 2004).

Catalysis

• It is used in Pd-catalyzed cross-coupling reactions, indicating its utility in catalytic processes for the formation of organic compounds (Qin et al., 2010).